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Compound of Interest

Compound Name: FSC231

Cat. No.: B12382994

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This guide provides essential, step-by-step
procedures for the proper disposal of FSC231, a small-molecule inhibitor of the PICK1 PDZ
domain, ensuring laboratory safety and environmental protection.

FSC231 is recognized as a hazardous substance, harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[1] Adherence to proper disposal protocols is crucial to
mitigate risks to personnel and the environment. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines and regulations.

Key Compound Information

A summary of the pertinent details for FSC231 is provided below.
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Property Value Source

(E)-ethyl 2-cyano-3-(3,4-

Chemical Name dichlorophenyl)acryloylcarbam [2]
ate

CAS Number 1215849-96-9 [1][2]

Molecular Formula C13H10CI2N203 [11[2]

Molecular Weight 313.13 [1][2]

Appearance Solid [2]

Solubility 10 mM in DMSO [2]

Harmful if swallowed. Very
Hazards toxic to aquatic life with long [1]

lasting effects.

Experimental Protocols: Disposal Procedures

The proper disposal of FSC231, whether in solid form or in solution, requires careful
segregation and handling as hazardous waste.

Solid FSC231 Waste

Solid waste includes the pure compound, contaminated personal protective equipment (PPE),
and lab supplies such as weighing boats and contaminated paper towels.

e Segregation: Collect all solid waste contaminated with FSC231 in a dedicated, clearly
labeled hazardous waste container. The container should be made of a compatible material,
such as high-density polyethylene (HDPE).

e Labeling: The hazardous waste container must be labeled with "Hazardous Waste" and the
full chemical name: "(E)-ethyl 2-cyano-3-(3,4-dichlorophenyl)acryloylcarbamate” and
"FSC231". List all contents of the container.

o Storage: Store the sealed container in a designated satellite accumulation area. This area
should be secure, well-ventilated, and away from incompatible materials.
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o Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS department or a licensed hazardous waste disposal contractor.

Liquid FSC231 Waste

Liquid waste typically consists of FSC231 dissolved in a solvent, such as Dimethyl Sulfoxide
(DMSO).

e Segregation:Do not pour liquid waste containing FSC231 down the drain. Collect all liquid
waste in a dedicated, leak-proof, and shatter-resistant hazardous waste container. Ensure
the container material is compatible with all chemical components of the waste stream.

o Labeling: Affix a "Hazardous Waste" label to the container. Clearly list all chemical
constituents and their approximate concentrations (e.g., "FSC231 in DMSO, 10 mM").

o Storage: Keep the liquid waste container tightly sealed and store it in secondary
containment, such as a chemical-resistant tray, to prevent spills. The storage location should
be a designated satellite accumulation area.

o Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of the
liquid hazardous waste.

Mandatory Visualizations

The following diagrams illustrate the key decision-making and procedural workflows for the
proper disposal of FSC231.

Solid Waste Disposal
Collect in Labeled Store in Satellite
Hazardous Waste Container Accumulation Area Arrange for EHS Pickup
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Waste Generation

FSC231 Waste Generated Solid or Liquid?
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Caption: Workflow for the proper disposal of solid and liquid FSC231 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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